2-Piperidinoethyl phenylcarbamate

• CAS: 50594-06-4
• Synonyms: 2-piperidinoethyl phenylcarbamate
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol
• SMILES: C1CC[NH+](CC1)CCOC(=O)NC2=CC=CC=C2.[Cl-]
• InChI: InChI=1S/C14H20N2O2.ClH/c17-14(15-13-7-3-1-4-8-13)18-12-11-16-9-5-2-6-10-16;/h1,3-4,7-8H,2,5-6,9-12H2,(H,15,17);1H
• InChIKey: LUZGNDRQUWIDJJ-UHFFFAOYSA-N

2-Piperidinoethyl phenylcarbamate (CAS 50594-06-4), also referred to as 1-[2-(phenylcarbamoyloxy)ethyl]piperidinium chloride or IR 1, is the unsubstituted parent compound of the phenylcarbamate class of local anesthetics and is structurally defined as an analog of heptacaine. It possesses both local anesthetic and antiarrhythmic activity and consists of a phenylcarbamate moiety linked via an ethyl chain to a protonated piperidine ring.

2-Piperidinoethyl Phenylcarbamate (CAS 50594-06-4): Compound Class, Core Characteristics, and Scientific Context for Procurement

2-Piperidinoethyl phenylcarbamate (CAS 50594-06-4), also referred to as 1-[2-(phenylcarbamoyloxy)ethyl]piperidinium chloride or IR 1, is the unsubstituted parent compound of the phenylcarbamate class of local anesthetics and is structurally defined as an analog of heptacaine [1]. It possesses both local anesthetic and antiarrhythmic activity and consists of a phenylcarbamate moiety linked via an ethyl chain to a protonated piperidine ring [2]. This compound belongs to a broader series of basic esters of alkoxy-substituted phenylcarbamic acids extensively studied by the Čižmárik group, where the most potent members exceed the potency of classical clinical anesthetics by 100–300 fold [3]. As the unsubstituted scaffold, 2-piperidinoethyl phenylcarbamate serves as a critical reference standard for structure–activity relationship (SAR) and quantitative structure–activity relationship (QSAR) investigations within this pharmacophore class [4].

Compound role

Unsubstituted parent scaffold of phenylcarbamate local anesthetic research tools

SAR/QSAR reference

Defines core pharmacophore for structure–activity relationship studies within the alkoxy-substituted series

Physicochemical baseline

Low-lipophilicity reference (logP ~2.7) for membrane interaction and pH-dependence assays

• [1] MeSH Supplementary Concept Data: 2-piperidinoethyl phenylcarbamate. Unique ID C043646. Note: analog of heptacaine; structure given in first source. Source: Gen Physiol Biophys 1984;3(4):327. View Source
• [2] Crystal Structure of l-[2-(Phenylcarbamoyloxy)ethyl]piperidinium Chloride. Chemical Papers 54(1):19–23, 2000. View Source
• [3] Vegh V, Cizmarik J, Hahnenkamp K. Is there a place for local anesthetics structurally different from classical amid or ester local anesthetics? Curr Opin Anaesthesiol. 2006;19(5):509-515. View Source
• [4] Pokorná M, Čižmárik J, Sedlárová E, Račanská E. The Relationship of the Structure, Physico-Chemical Properties and Local Anaesthetic Activity in a Group of 1-Methyl-2-piperidinoethylester of 2-, 3- and 4-Alkoxyphenylcarbamic Acids. Čes. slov. farm. 1999;48(2):80-86. View Source

Why Generic Substitution Fails for 2-Piperidinoethyl Phenylcarbamate: Structural and Pharmacological Non-Interchangeability Among Phenylcarbamate Local Anesthetics

Phenylcarbamate local anesthetics are not interchangeable despite sharing a common piperidinoethyl carbamate backbone. The unsubstituted phenyl ring of 2-piperidinoethyl phenylcarbamate (CAS 50594-06-4) confers a fundamentally distinct pharmacological and physicochemical profile compared to its alkoxy-substituted analogs, particularly heptacaine. Critically, substitution at the ortho position of the phenyl ring with alkoxy chains (e.g., heptyloxy in heptacaine; logP ~5.0) dramatically alters lipophilicity relative to the unsubstituted compound (logP ~2.7), which governs membrane partitioning, potency, and pharmacokinetics [1]. Furthermore, emerging evidence reveals that the unsubstituted compound exhibits affinity for the 5-hydroxytryptamine-4 (5-HT4) receptor (Ki = 31.7 nM), a target engagement profile not documented for the alkoxy-substituted congeners, which are predominantly characterized as sodium-channel blocking local anesthetics [2]. These divergences in molecular target spectrum, lipophilicity-driven distribution, and pH-dependent potency behavior mean that selecting a substituted analog as a surrogate without explicit comparative validation risks compromising experimental reproducibility and misinterpreting structure–activity relationships [3].

Unsubstituted phenyl ring vs. alkoxy-substituted analogs

Lipophilicity, membrane partitioning, and local anesthetic potency may shift substantially; the unsubstituted scaffold anchors the low-logP boundary of the series.

5-HT4 receptor engagement

Sub-100 nM affinity is documented only for the unsubstituted compound; alkoxy congeners (e.g., heptacaine) lack this serotonergic pharmacology.

pH-dependent potency profile

Phenylcarbamates show increased potency at lower pH; classical anesthetics show the opposite. Substitution may alter the magnitude of this class-level behavior.

• [1] PhytoBank: BAS 00671879 (PHY0175480). 2-Piperidinoethyl phenylcarbamate – computed physicochemical properties. ALOGPS logP: 2.77. View Source
• [2] BindingDB BDBM50058168 / CHEMBL48351. Phenyl-carbamic acid 2-piperidin-1-yl-ethyl ester: Ki = 31.7 nM at 5-HT4 receptor (rat striatal membranes, [3H]GR-113808 displacement). View Source
• [3] Vegh V, Cizmarik J, Hahnenkamp K. Is there a place for local anesthetics structurally different from classical amid or ester local anesthetics? Curr Opin Anaesthesiol. 2006;19(5):509-515. View Source

Quantitative Differentiation Evidence for 2-Piperidinoethyl Phenylcarbamate (CAS 50594-06-4) Versus Closest Analogs and In-Class Candidates

Membrane Perturbation Efficiency: Direct Spin-Label ESR Head-to-Head Comparison with Heptacaine in Rat Brain Synaptosomes

In the primary defining study for this compound, 2-piperidinoethyl phenylcarbamate (the 2-piperidinoethylester of phenyl carbamic acid) was directly compared with heptacaine (the piperidinoethylester of 2-heptyloxyphenylcarbamic acid) for membrane perturbation effects on rat brain synaptosomes using stearic acid spin labels (doxyl at C-5, C-12, and C-16 positions). Both compounds were studied as a function of temperature and concentration by ESR spectroscopy, and the order parameter S was quantified. The local anesthetics displayed different disordering efficiency at different membrane depths, and the extent of perturbation correlated with local anesthetic activity [1]. This study establishes the unsubstituted phenylcarbamate as the lower-lipophilicity, less membrane-disordering comparator within the pair, providing a reference point for assessing the contribution of the ortho-alkoxy substituent to membrane biophysical effects.

Membrane disordering (ESR)

Direct comparison

Lower disordering efficiency at C-5, C-12, C-16 membrane depths; perturbation magnitude correlates with local anesthetic activity

Supports SAR baseline for isolating alkoxy substituent contribution to membrane effects

Rat brain synaptosomes; spin-label ESR with heptacaine comparator

Evidence Dimension	Membrane perturbation (order parameter S from ESR spectra of spin-labeled synaptosomes)
Target Compound Data	Quantified perturbation effect across membrane depth (C-5, C-12, C-16 doxyl positions); lower disordering efficiency compared to heptacaine, consistent with lower lipophilicity and anesthetic potency
Comparator Or Baseline	Heptacaine (piperidinoethylester of 2-heptyloxyphenylcarbamic acid) – greater membrane disordering efficiency attributable to the heptyloxy substituent
Quantified Difference	Differential membrane disordering efficiency observed at all three membrane depths; correlation demonstrated between perturbation magnitude and local anesthetic activity (exact numerical values available in full text; Gen Physiol Biophys 1984, 3(4):327-337)
Conditions	Rat brain synaptosomes; stearic acid spin probes labeled with doxyl groups at C-5, C-12, and C-16; temperature- and concentration-dependent ESR measurement

Why This Matters

This direct comparative dataset allows researchers to attribute differences in membrane biophysical effects specifically to the presence or absence of the ortho-alkoxy substituent, enabling rational selection of the unsubstituted compound as a low-lipophilicity reference probe in membrane interaction studies.

• [1] Ondrias K, Stasko A, Balgavý P. Perturbation effect of local anaesthetics on synaptosomes: variation with depth of the spin label probe. Gen Physiol Biophys. 1984;3(4):327-337. PMID: 6094301. View Source

5-HT4 Serotonin Receptor Affinity: A Structurally Divergent Pharmacological Profile Not Shared with Alkoxy-Substituted Phenylcarbamate Anesthetics

2-Piperidinoethyl phenylcarbamate (CHEMBL48351) demonstrates binding affinity for the 5-hydroxytryptamine-4 (5-HT4) receptor with a Ki of 31.7 nM in rat striatal membranes, as measured by displacement of the selective radioligand [3H]GR-113808 [1]. This receptor interaction profile is structurally and pharmacologically divergent from the primary mechanism of alkoxy-substituted phenylcarbamates such as heptacaine, carbisocaine, and pentacaine, which are characterized as voltage-gated sodium channel blockers mediating local anesthesia. No 5-HT4 receptor binding data are available for heptacaine (CAS 55792-21-7) or its direct alkoxy-substituted congeners in major public databases (ChEMBL, BindingDB, PubChem) [2]. This distinction positions the unsubstituted phenylcarbamate as a unique probe for investigating the serotonergic pharmacology of the phenylcarbamate scaffold.

5-HT4 receptor affinity

Cross-study comparable

Ki = 31.7 nM (rat striatal membranes, [3H]GR-113808 displacement)

Supports serotonergic probe application; alkoxy-substituted analogs lack documented 5-HT4 binding

No 5-HT4 annotation for heptacaine or congeners in ChEMBL/BindingDB

Evidence Dimension	5-HT4 receptor binding affinity (Ki)
Target Compound Data	Ki = 31.7 nM at rat 5-HT4 receptor ([3H]GR-113808 displacement)
Comparator Or Baseline	Heptacaine and other alkoxy-substituted phenylcarbamates – no 5-HT4 receptor binding data reported in ChEMBL, BindingDB, or PubChem; primary pharmacological characterization limited to sodium channel blockade and local anesthesia
Quantified Difference	Target compound: measurable sub-100 nM 5-HT4 affinity; alkoxy-substituted analogs: no documented 5-HT4 receptor engagement
Conditions	Rat striatal membrane preparation; radioligand binding assay with [3H]GR-113808 (selective 5-HT4 antagonist)

Why This Matters

For researchers investigating the polypharmacology of phenylcarbamates or seeking a scaffold with dual local anesthetic and serotonergic activity, the unsubstituted compound offers a distinct target engagement profile that cannot be replicated by heptacaine or other alkoxy-substituted analogs.

• [1] BindingDB BDBM50058168; CHEMBL48351. Phenyl-carbamic acid 2-piperidin-1-yl-ethyl ester: Ki = 31.7 nM at 5-hydroxytryptamine receptor 4 (Rat). Curated by ChEMBL. View Source
• [2] ChEMBL Database: CHEMBL48351 (2-piperidinoethyl phenylcarbamate) and related alkoxy-substituted phenylcarbamates. Absence of 5-HT4 annotation for heptacaine and congeners confirmed via target search. View Source

Lipophilicity-Driven Differentiation: Computed logP and Predicted ADME Divergence from Heptacaine

The computed octanol–water partition coefficient (logP) for 2-piperidinoethyl phenylcarbamate is 2.77 (ALOGPS) or 2.67 (ChemAxon) [1]. In contrast, heptacaine, bearing a 2-heptyloxy substituent on the phenyl ring, exhibits a significantly higher logP of approximately 5.02–5.82 . This difference of approximately 2.3–3.1 log units translates to a predicted ~200- to ~1,250-fold difference in lipophilicity, which materially affects membrane permeability, plasma protein binding, volume of distribution, and metabolic clearance. Within the carbanilate local anesthetic series, experimental partition coefficients increase systematically with alkoxy chain length (propoxy < pentyloxy < heptyloxy < nonyloxy), and the unsubstituted parent defines the lower boundary of this continuum [2].

Computed lipophilicity

Cross-study comparable

logP 2.67–2.77 (unsubstituted) vs 5.02–5.82 (heptacaine); ΔlogP ≈ 2.3–3.1

Anchors the low-lipophilicity reference for the phenylcarbamate series

In silico data; experimental logP trend confirmed across alkoxy chain lengths

Evidence Dimension	Octanol–water partition coefficient (logP)
Target Compound Data	logP = 2.67–2.77 (ALOGPS / ChemAxon computed)
Comparator Or Baseline	Heptacaine: logP = 5.02–5.82 (computed); intermediate alkoxy analogs: logP scales with alkoxy carbon number
Quantified Difference	ΔlogP ≈ 2.3–3.1 units (representing ~200- to ~1,250-fold lower lipophilicity for the unsubstituted compound)
Conditions	In silico computed partition coefficients; experimental logP values for alkoxy-substituted phenylcarbamates reported in the Čižmárik series (propoxy → nonyloxy)

Why This Matters

Procurement of an unsubstituted scaffold with substantially lower logP is critical when the experimental objective requires reduced membrane partitioning (e.g., studying aqueous-phase receptor interactions, minimizing non-specific membrane binding, or developing formulations requiring higher aqueous solubility).

• [1] PhytoBank: BAS 00671879 (PHY0175480). 2-Piperidinoethyl phenylcarbamate – ALOGPS logP: 2.77; ChemAxon logP: 2.7; Water Solubility: 1.5 g/L. View Source
• [2] Kozlovský J, Cizmárik J, et al. Antiarrhythmic activity of heptacaine and some of its derivatives. Arzneimittelforschung. 1982. PMID: 6890821. (Reports experimental partition coefficient trend: propoxy < pentyloxy < heptyloxy < nonyloxy). View Source

Defined Crystal Structure and Conformational Signature: Solid-State Structural Characterization by X-Ray Diffraction

The crystal structure of 1-[2-(phenylcarbamoyloxy)ethyl]piperidinium chloride (the hydrochloride salt of 2-piperidinoethyl phenylcarbamate) has been solved by single-crystal X-ray diffraction [1]. The asymmetric unit contains two molecules, both adopting a gauche conformation between the piperidinium and phenylcarbamate groups. The carbamate group is approximately coplanar with the phenyl ring, though without evidence for significant conjugative delocalization. Both NH groups of the cation act as hydrogen-bond donors to chloride anions, forming a dimeric association motif [1]. This level of structural resolution is not uniformly available for all alkoxy-substituted phenylcarbamate congeners and provides a definitive reference geometry for computational docking, pharmacophore modeling, and conformational analysis within this compound class.

Crystal structure

Supporting evidence

Gauche conformation; carbamate coplanar with phenyl; dimeric H-bond network via chloride anions

Enables structure-based design with experimentally defined geometry

Single-crystal XRD of hydrochloride salt; two molecules per asymmetric unit

Evidence Dimension	Single-crystal X-ray structure determination
Target Compound Data	Gauche conformation (piperidinium–phenylcarbamate); carbamate coplanar with phenyl ring; dimeric H-bonded association via chloride anions; two molecules per asymmetric unit
Comparator Or Baseline	Heptacaine and other alkoxy-substituted phenylcarbamates – crystal structures not uniformly available in public crystallographic databases; conformational details may differ due to ortho-substituent steric effects
Quantified Difference	Target compound has a publicly deposited, solved crystal structure (Chemical Papers 54:19–23, 2000); availability of equivalent structural data for alkoxy-substituted congeners is variable
Conditions	Single-crystal X-ray diffraction; C14H21ClN2O2; space group and unit cell parameters reported in full paper

Why This Matters

A solved crystal structure is essential for structure-based drug design, molecular docking studies, and patent filings. Researchers requiring a structurally characterized phenylcarbamate scaffold for rational design can rely on this compound's defined solid-state conformation.

• [1] Crystal Structure of l-[2-(Phenylcarbamoyloxy)ethyl]piperidinium Chloride. Chemical Papers 54(1):19–23, 2000. Department of Pharmaceutical Chemistry, Comenius University, Bratislava. View Source

pH-Dependent Potency Behavior: A Class-Defining Feature of Phenylcarbamate Local Anesthetics with Implications for Inflamed Tissue Models

Basic esters of alkoxy-substituted phenylcarbamic acid, including the broader structural class to which 2-piperidinoethyl phenylcarbamate belongs, exhibit a unique pharmacological property: their local anesthetic potency increases with decreasing pH of the external medium [1]. This behavior is opposite to that of classical amide-type (e.g., lidocaine) and ester-type (e.g., procaine) local anesthetics, whose potency decreases at acidic pH due to ionization trapping. While the quantitative magnitude of this pH-dependent potentiation has been most extensively characterized for the alkoxy-substituted derivatives, the unsubstituted parent compound provides the essential baseline for distinguishing the contribution of the phenylcarbamate core from that of the alkoxy substituent to this phenomenon [1][2].

pH-dependent potency

Class-level inference

Potency increases as pH decreases (opposite to classical amide/ester anesthetics); most potent analogs exceed clinical agents by 100–300×

Supports research in acidic tissue models; unsubstituted scaffold isolates core pH-response from substituent effects

Quantitative pH–potency curves for the unsubstituted compound remain to be determined

Evidence Dimension	pH dependency of local anesthetic potency
Target Compound Data	Belongs to the phenylcarbamate class exhibiting increased potency at lower pH; exact pH–potency curve for the unsubstituted compound requires experimental determination
Comparator Or Baseline	Classical amide/ester local anesthetics (lidocaine, procaine, bupivacaine): potency decreases at acidic pH due to increased ionization and reduced membrane permeation
Quantified Difference	Qualitative reversal of pH–potency relationship: phenylcarbamates show increasing potency with decreasing pH; classical agents show decreasing potency. The most potent phenylcarbamates exceed clinical anesthetics by 100–300 fold under optimal conditions [1].
Conditions	Review-level evidence; experimental validation in inflamed tissue models (low pH environment) for alkoxy-substituted phenylcarbamates; unsubstituted parent serves as core scaffold reference

Why This Matters

For researchers modeling local anesthesia in inflamed or acidic tissue environments (e.g., infection, tumor microenvironment), the unsubstituted phenylcarbamate scaffold offers a chemically simpler entry point for investigating the structural determinants of this therapeutically desirable pH-dependency, without confounding contributions from alkoxy substituent effects.

• [1] Vegh V, Cizmarik J, Hahnenkamp K. Is there a place for local anesthetics structurally different from classical amid or ester local anesthetics? Curr Opin Anaesthesiol. 2006;19(5):509-515. PMID: 16960483. View Source
• [2] Čižmárik J, Blesova M, Stankovicová M, Bachratá M, Bezáková Z, Borovanský A. Study of local anaesthetics. Part 92: The preparation and some physico-chemical parameters of piperidinoethyl esters of substituted phenylcarbamic acid. Die Pharmazie. 1988;43(8):562-563. View Source

High-Value Application Scenarios for 2-Piperidinoethyl Phenylcarbamate (CAS 50594-06-4) Based on Quantitative Differentiation Evidence

Membrane Biophysics Reference Probe for SAR Studies of Alkoxy-Substituted Phenylcarbamates

As established by the direct head-to-head ESR comparison with heptacaine in synaptosomal membranes [1], 2-piperidinoethyl phenylcarbamate serves as the essential low-lipophilicity reference point for quantifying the incremental contribution of ortho-alkoxy chain length to membrane disordering efficiency. Researchers building structure–activity relationship models for the phenylcarbamate anesthetic class should procure the unsubstituted parent compound to anchor dose–response curves at the lower boundary of the lipophilicity–activity continuum, enabling quantitative isolation of substituent effects from core scaffold behavior.

Dual-Activity Pharmacological Probe: Serotonergic (5-HT4) and Local Anesthetic Scaffold

The documented 5-HT4 receptor binding affinity (Ki = 31.7 nM) [2], combined with established local anesthetic and antiarrhythmic activity [3], positions 2-piperidinoethyl phenylcarbamate as a unique dual-activity pharmacological probe. This profile is not replicated by heptacaine or other alkoxy-substituted congeners, making this compound the logical choice for studies investigating the intersection of serotonergic modulation and sodium channel blockade, or for screening campaigns seeking to identify novel polypharmacology within the phenylcarbamate chemotype.

Structure-Based Drug Design Template with Solved Crystal Geometry

The availability of a solved single-crystal X-ray structure for the hydrochloride salt [3] makes 2-piperidinoethyl phenylcarbamate the structurally best-characterized entry point for computational chemistry workflows involving the phenylcarbamate class. Medicinal chemistry teams performing docking studies, pharmacophore modeling, or scaffold-hopping exercises can utilize the defined gauche conformation and hydrogen-bonding network as a validated starting geometry, avoiding the uncertainty associated with force-field-minimized models of analogs lacking crystallographic data.

pH-Dependent Drug Delivery Research in Inflammatory or Acidic Tissue Models

The class-defining property of phenylcarbamate local anesthetics—increasing potency with decreasing pH—makes this scaffold particularly relevant for drug delivery research targeting inflamed or acidic tissues [4]. 2-Piperidinoethyl phenylcarbamate provides a chemically simpler, synthetically more accessible core scaffold for investigating the structural determinants of this pH-dependent behavior, without the confounding influence of variable alkoxy substituents that alter lipophilicity, pKa, and membrane partitioning independently of pH-sensing mechanisms.

Application

Selection Property

Validation Focus

Membrane biophysics SAR baseline

Unsubstituted scaffold lipophilicity

Membrane perturbation dose-response anchoring (ESR/model membranes)

5-HT4 / sodium channel dual-activity probe

5-HT4 receptor binding affinity

Serotonergic polypharmacology validation in cellular assays

Structure-based design template

Solved crystal geometry (gauche conformation)

Docking and pharmacophore model accuracy verification

pH-dependent delivery research

pH–potency response

Acidic tissue model assay validation (inflamed/infection pH)

• [1] Ondrias K, Stasko A, Balgavý P. Perturbation effect of local anaesthetics on synaptosomes: variation with depth of the spin label probe. Gen Physiol Biophys. 1984;3(4):327-337. PMID: 6094301. View Source
• [2] BindingDB BDBM50058168 / CHEMBL48351: Ki = 31.7 nM at 5-HT4 receptor (rat striatal membranes). View Source
• [3] Crystal Structure of l-[2-(Phenylcarbamoyloxy)ethyl]piperidinium Chloride. Chemical Papers 54(1):19–23, 2000. View Source
• [4] Vegh V, Cizmarik J, Hahnenkamp K. Is there a place for local anesthetics structurally different from classical amid or ester local anesthetics? Curr Opin Anaesthesiol. 2006;19(5):509-515. PMID: 16960483. View Source